Cas no 339008-27-4 ((2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE)

(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE structure

339008-27-4 structure

Product Name:(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE

CAS No:339008-27-4

Molecular Formula:C₁₆H₉Cl₂NOS

Molecular Weight:334.219760656357

CID:5185339

(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE Properties

Names and Identifiers

- (2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE
- 5-(2,4-dichlorobenzoyl)-2-phenyl-1,3-thiazole
- Methanone, (2,4-dichlorophenyl)(2-phenyl-5-thiazolyl)-
- MLS000543207
- (2,4-dichlorophenyl)-(2-phenyl-1,3-thiazol-5-yl)methanone
- SMR000169176
- BDBM57369
- cid_1482558
- HMS2395F13
- (2,4-dichlorophenyl)(2-phenylthiazol-5-yl)methanone
- (2,4-dichlorophenyl)-(2-phenyl-5-thiazolyl)methanone
- (2,4-dichlorophenyl)-(2-phenylthiazol-5-yl)methanone
- InChIKey： QGNOPHAJQCWQFJ-UHFFFAOYSA-N
- Inchi： 1S/C16H9Cl2NOS/c17-11-6-7-12(13(18)8-11)15(20)14-9-19-16(21-14)10-4-2-1-3-5-10/h1-9H
- SMILES： ClC1C=C(C=CC=1C(C1=CN=C(C2C=CC=CC=2)S1)=O)Cl

Computed Properties

Exact Mass: 332.978
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 332.978
Heavy Atom Count: 21
Complexity: 375
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.5
Topological Polar Surface Area: 58.2

(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Key Organics Ltd	7D-143-1MG	(2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone	339008-27-4	>90%	1mg	£37.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652350-1mg	(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone	339008-27-4	98%	1mg	￥428.00	2024-05-18

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